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Compound of Interest

Compound Name: 2,3-Dimethyl-6-nitroaniline

Cat. No.: B184222 Get Quote

An In-depth Technical Guide to 2,3-Dimethyl-6-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3-Dimethyl-6-nitroaniline, a versatile aromatic compound. This document

includes key physicochemical data, detailed experimental protocols for its synthesis and

purification, spectral analysis, reactivity, potential biological activities, and essential safety

information.

Core Properties and Identifiers
2,3-Dimethyl-6-nitroaniline is an aromatic amine that is of interest in various fields of chemical

research.[1] Its core physical and chemical properties are summarized in the tables below.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C₈H₁₀N₂O₂ [2]

Molecular Weight 166.18 g/mol [2]

Melting Point 117-120 °C [1]

Appearance
Not specified, likely a colored

solid
-

Solubility
Soluble in water, ethanol, and

acetone
[1]

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 59146-96-2 [2]

IUPAC Name 2,3-Dimethyl-6-nitroaniline [2]

SMILES
CC1=C(C(=C(C=C1)--

INVALID-LINK--[O-])N)C
[3]

InChI

InChI=1S/C8H10N2O2/c1-5-3-

4-7(10(11)12)8(9)6(5)2/h3-

4H,9H2,1-2H3

[3]

InChIKey
YEFYPFWBLCARLC-

UHFFFAOYSA-N
[3]

Experimental Protocols
A detailed methodology for the synthesis and purification of 2,3-Dimethyl-6-nitroaniline is

provided below. This protocol is based on the hydrolysis of N-(2,3-dimethyl-6-

nitrophenyl)acetamide.[1]

2.1. Synthesis of 2,3-Dimethyl-6-nitroaniline[1]
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This procedure outlines the synthesis of 2,3-Dimethyl-6-nitroaniline from N-(2,3-dimethyl-6-

nitrophenyl)acetamide.

Step 1: Reaction Setup

To a solution of N-(2,3-dimethyl-6-nitrophenyl)acetamide (16.0 g, 1.0 equivalent), add a

60% H₂SO₄ solution (150 mL).[1]

Step 2: Hydrolysis

Heat the reaction mixture to reflux temperature and maintain for 1 hour.[1]

After 1 hour, cool the mixture to room temperature.[1]

Step 3: Workup and Extraction

Dilute the cooled solution with ice water (100 mL).[1]

Neutralize the solution with a 2N NaOH solution.[1]

Extract the reaction mixture with ethyl acetate (EtOAc) (3 x 50 mL).[1]

Combine the organic phases and wash sequentially with a saturated NaHCO₃ solution (2 x

50 mL) and a saturated NaCl solution (2 x 50 mL).[1]

Dry the combined organic phases over anhydrous Na₂SO₄ and concentrate under reduced

pressure.[1]

Step 4: Purification

Purify the resulting residue by column chromatography using a mobile phase of 10%

CH₂Cl₂ in hexane.[1]

This purification yields 2,3-dimethyl-6-nitroaniline (5.5 g, 43% yield) and a byproduct,

2,3-dimethyl-4-nitroaniline (1.5 g, 12% yield).[1]
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Synthesis and Purification of 2,3-Dimethyl-6-nitroaniline
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Caption: Workflow for the synthesis of 2,3-Dimethyl-6-nitroaniline.
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2,3-Dimethyl-6-
nitroaniline. While detailed spectra are best obtained experimentally, available data and

predictions are summarized below.

Table 3: Spectroscopic Information

Technique Data Source(s)

¹H NMR Spectrum available. [4]

¹³C NMR Spectrum available. [4]

IR Spectroscopy Spectrum available. [4]

Mass Spectrometry

Predicted adducts: [M+H]⁺

(m/z 167.08151), [M+Na]⁺ (m/z

189.06345), [M-H]⁻ (m/z

165.06695).

[3]

Raman Spectroscopy Spectrum available. [4]

Reactivity and Stability
The reactivity of 2,3-Dimethyl-6-nitroaniline is governed by the interplay of the electron-

donating amino group and the electron-withdrawing nitro group, as well as the steric effects of

the two methyl groups.

Amino Group Reactivity: The amino group is basic and nucleophilic, allowing for reactions

such as acylation and alkylation.[2]

Nitro Group Reactivity: The nitro group is a strong deactivating group and can be reduced to

an amino group under various conditions, which is a common transformation for

nitroaromatic compounds.[5]

Aromatic Ring Reactivity: The combination of an activating amino group and a deactivating

nitro group directs electrophilic aromatic substitution. The positions for substitution will be

influenced by the steric hindrance from the methyl groups.
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Stability: The compound is chemically stable under standard ambient conditions at room

temperature.[6]

Biological and Chemical Applications
While specific biological activities for 2,3-Dimethyl-6-nitroaniline are not extensively

documented, its structural motifs are present in many biologically active molecules.

Potential Biological Activity: Nitroaniline derivatives are known to exhibit a range of biological

activities.[6] The nitro group is a key feature in many antimicrobial agents.[6] Its mechanism

often involves the reduction of the nitro group within microbial cells to form reactive

intermediates that can damage cellular components like DNA.[6][7] Nitro-containing

compounds have been investigated for antibacterial, antifungal, and anticancer activities.[6]

[7][8]

Chemical Research Applications: 2,3-Dimethyl-6-nitroaniline is utilized in the study of C-H

pi interactions and pi-pi stacking.[1]
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Potential Antimicrobial Mechanism of Nitroaromatics
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Caption: A potential mechanism of antimicrobial action for nitroaromatic compounds.

Safety and Hazards
2,3-Dimethyl-6-nitroaniline is a toxic compound and should be handled with appropriate

safety precautions.
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Hazard Statements:

H301 + H311 + H331: Toxic if swallowed, in contact with skin, or if inhaled.

H373: May cause damage to organs (Kidney, Liver, Heart, Blood) through prolonged or

repeated exposure if swallowed.

H412: Harmful to aquatic life with long-lasting effects.

Precautionary Statements:

P260: Do not breathe dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

Handling and Storage:

Work under a hood.[6]

Avoid inhalation and contact with skin and eyes.

Store in a tightly closed, dry, and well-ventilated place.[6]

Keep locked up or in an area accessible only to qualified or authorized persons.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3-DIMETHYL-6-NITROANILINE | 59146-96-2 [chemicalbook.com]

2. 2,3-DIMETHYL-6-NITROANILINE | CAS 59146-96-2 [matrix-fine-chemicals.com]

3. PubChemLite - 2,3-dimethyl-6-nitroaniline (C8H10N2O2) [pubchemlite.lcsb.uni.lu]

4. 2,3-DIMETHYL-6-NITROANILINE(59146-96-2) 1H NMR spectrum [chemicalbook.com]

5. N,2-dimethyl-6-nitroaniline | 70254-74-9 | Benchchem [benchchem.com]

6. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC
[pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [physical and chemical properties of 2,3-Dimethyl-6-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184222#physical-and-chemical-properties-of-2-3-
dimethyl-6-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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